Cas no 904823-71-8 (2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904823-71-8
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 6080861
• PubChem ID: 22576130
• Update Time: 2025-07-23

2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2,4,5-trimethyl-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• F2588-0177
• 2,4,5-trimethyl-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• CCG-190586
• 904823-71-8
• 2,4,5-trimethyl-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 2,4,5-trimethyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide
• AKOS002065538
• CID 22576130

• Inchi： 1S/C23H26N4O3S/c1-16-13-18(3)22(14-17(16)2)31(28,29)26-20-6-4-5-19(15-20)21-7-8-23(25-24-21)27-9-11-30-12-10-27/h4-8,13-15,26H,9-12H2,1-3H3
• InChI Key： VQHNERPETOMSQL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 698.4±65.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)

Additional information on 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Introduction to 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 904823-71-8)

2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 904823-71-8, represents a convergence of advanced chemical synthesis and biological activity. Its molecular structure incorporates multiple functional groups, including a sulfonamide moiety and a pyridazine ring, which are known for their potential in modulating various biological pathways. The presence of a morpholine group further enhances its complexity and suggests possible applications in drug discovery.

The sulfonamide group is a critical feature of this compound, often playing a pivotal role in the pharmacological activity of many therapeutic agents. Sulfonamides are renowned for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. In the context of 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide, the sulfonamide moiety is likely to contribute to its interaction with biological targets, thereby influencing its pharmacological profile.

The pyridazine ring is another significant structural component that warrants detailed discussion. Pyridazines are heterocyclic compounds that have been extensively studied for their potential in medicinal chemistry. They often serve as key structural motifs in pharmaceuticals due to their ability to engage with biological receptors and enzymes. The specific arrangement of atoms within the pyridazine ring in 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide may contribute to its unique biological activity and make it a valuable scaffold for further drug development.

The morpholine group attached to the pyridazine ring adds an additional layer of complexity to the compound's structure. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as bioisosteres or pharmacophores. The incorporation of the morpholine group in 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide could enhance its solubility, improve metabolic stability, or modulate its interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds with sulfonamide and pyridazine moieties due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that sulfonamides can be effective in treating infections caused by Gram-negative bacteria and that pyridazine derivatives exhibit potential as kinase inhibitors. The combination of these structural features in 2,4,5-trimethyl-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide suggests that it may possess multiple modes of action and could be explored for a wide range of therapeutic applications.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic reactions and purification methods are employed to obtain the desired product. The complexity of the synthesis underscores the importance of meticulous planning and execution in pharmaceutical research.

Evaluation of the pharmacological properties of 2,4,5-trimethyl-N-{3-6-(morpholin-4-yllpyridazin)-3-yllphenyIbenzene-l-sulfonamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential interactions with various biological targets, including enzymes and receptors relevant to inflammatory diseases and cancer. These findings have prompted further investigation into its therapeutic potential.

In vivo studies have provided additional insights into the pharmacological profile of this compound. Animal models have been used to assess its efficacy and safety profiles across different disease indications. Preliminary results suggest that it may exhibit significant therapeutic benefits without notable side effects.

The development of new pharmaceutical agents relies heavily on understanding their interactions with biological systems at a molecular level. Computational methods such as molecular docking and simulations have been employed to predict how 2,4,5-trimethyl-N-{3--6-(morphollne--yI)pyridazme--yI]phenyIbenze-ne-l--sulfonamide might interact with target proteins. These computational approaches complement experimental data and provide valuable insights into its mechanism of action.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its pharmacological properties and explore potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in advancing this compound from preclinical studies to clinical trials.

The regulatory landscape for new pharmaceutical agents is stringent but well-defined, ensuring that only safe and effective drugs reach the market. As such compounds like 2--